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Compound of Interest

Compound Name: 5'-Methoxylaudanosine-13C

Cat. No.: B15295127 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for the isotopically labeled compound 5'-
Methoxylaudanosine-13C is not publicly available. This guide is based on the safety data for

the parent compound, Laudanosine. The toxicological and chemical properties of an

isotopically labeled compound are generally considered to be identical to the unlabeled parent

compound.

This technical guide provides a comprehensive overview of the safety information for

Laudanosine, serving as the primary reference for handling 5'-Methoxylaudanosine-13C. The

information is compiled for researchers, scientists, and professionals in drug development.

Section 1: Hazard Identification and Classification
Laudanosine is classified as a hazardous substance. The primary hazards are acute toxicity

through oral, dermal, and inhalation routes.[1][2][3] It may also cause drowsiness or dizziness.

[2]

GHS Hazard Classification:
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 3
H301: Toxic if swallowed.[1][2]

[3]

Acute Toxicity, Dermal 3
H311: Toxic in contact with

skin.[1][2][3]

Acute Toxicity, Inhalation 3 H331: Toxic if inhaled.[1][2][3]

Specific Target Organ Toxicity 3
H336: May cause drowsiness

or dizziness.[2]

GHS Label Elements:

Pictogram:

Signal Word:Danger[1][2][4]

Hazard Statements: H301+H311+H331: Toxic if swallowed, in contact with skin or if inhaled.

[1][2] H336: May cause drowsiness or dizziness.[2]

Precautionary Statements: P261, P280, P301+P310, P302+P311, P304+P312[2]

Below is a diagram illustrating the hazard identification workflow.
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GHS Hazard Identification Workflow for Laudanosine.

Section 2: Physical and Chemical Properties
Quantitative data on the physical and chemical properties of Laudanosine are limited in the

available safety data sheets.
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Property Value Source

Molecular Formula C₂₁H₂₇NO₄
Cayman Chemical[5], Sigma-

Aldrich[4]

Molecular Weight 357.4 g/mol
Cayman Chemical[5], Sigma-

Aldrich[4]

Appearance Solid Cayman Chemical[1]

Solubility

Chloroform: slightly

solubleEthanol: slightly

solubleMethanol: slightly

soluble

Cayman Chemical[5]

Melting Point Undetermined Cayman Chemical[1]

Boiling Point Undetermined Cayman Chemical[1]

Flash Point Not applicable Cayman Chemical[1]

Note: Properties for 5'-Methoxylaudanosine are C₂₂H₂₉NO₅ and 387.47 g/mol respectively.[6]

Section 3: Toxicological Information
The primary toxicological effect of Laudanosine is its acute toxicity. The toxicological properties

of this material have not been thoroughly investigated.[3]

Acute Toxicity Estimate (ATE) Values:

Route of Exposure ATE Value

Oral 100 mg/kg bodyweight

Dermal 300 mg/kg bodyweight

Inhalation (dust, mist) 0.5 mg/l/4h

Source: European Directorate for the Quality of Medicines & HealthCare[2]
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Section 4: Experimental Protocols - Safety and
Handling
Based on the available SDS, the following protocols for safe handling, storage, and emergency

procedures should be implemented.

4.1 Personal Protective Equipment (PPE) and Engineering Controls

Engineering Controls: Work in a well-ventilated area. Use a chemical fume hood or ensure

good ventilation/exhaustion at the workplace.[1][3] A safety shower and eye wash station

should be readily available.[3]

Respiratory Protection: In case of brief exposure or low pollution, use a respiratory filter

device. For intensive or longer exposure, use a self-contained respiratory protective device.

[1] An NIOSH/MSHA or European Standard EN 149 approved respirator is recommended.[3]

[7]

Hand Protection: Wear impermeable and resistant protective gloves.[1][3] The exact

breakthrough time of the glove material should be confirmed with the manufacturer.[1]

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[3][7]

Skin and Body Protection: Wear protective clothing.[2] Store protective clothing separately.[1]

4.2 Handling and Storage

Handling: Avoid direct contact with the substance.[2] Do not breathe dust, fume, gas, mist,

vapors, or spray.[2] Open and handle the receptacle with care.[1] Wash hands thoroughly

before breaks and at the end of work.[1]

Storage: Keep the container tightly sealed.[1][3] Store in a well-ventilated place.[3] Further

storage information may be listed on the product insert.[1]

4.3 First-Aid Measures

The following diagram outlines the recommended first-aid procedures in case of exposure.
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Exposure Route

First-Aid Action

Inhalation

Move to fresh air.
Provide artificial respiration if needed.

Call a doctor.

If inhaled

Skin Contact

Immediately remove contaminated clothing.
Wipe off as much as possible.

Wash with plenty of soap and water.

If on skin

Eye Contact

Rinse with water while holding eyes open.
Remove contact lenses if present.

Call an ophthalmologist.

If in eyes

Ingestion

Rinse mouth.
IMMEDIATELY call a POISON CENTER or doctor.

If swallowed

Click to download full resolution via product page

First-Aid Procedures for Laudanosine Exposure.

Detailed First-Aid Protocols:

General Advice: Immediately remove any clothing soiled by the product.[1] If breathing is

irregular or respiratory arrest occurs, provide artificial respiration.[1]

Inhalation: Supply fresh air or oxygen and call for a doctor.[1] Remove the casualty to fresh

air and keep at rest in a position comfortable for breathing.[3]

Skin Contact: Immediately remove all soiled and contaminated clothing.[1] Wash with plenty

of soap and water.[3]

Eye Contact: Rinse with water while holding the eyes wide open.[2]

Ingestion: Rinse mouth.[2] Immediately call a POISON CENTER or doctor.[2]

4.4 Fire-Fighting Measures

Suitable Extinguishing Media: Use extinguishing media appropriate for the surrounding fire,

such as an extinguishing blanket.[2]
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Specific Hazards: When heated to decomposition, it may emit dangerous fumes.[2]

Hazardous combustion products can include carbon oxides and nitrogen oxides (NOx).[7]

Protective Equipment: Wear a self-contained breathing apparatus if exposed to vapors or

dust.[3][7]

Section 5: Disposal Considerations
Dispose of this material and its container at a hazardous or special waste collection point.[2]

Do not empty into drains.[2] Disposal should be in accordance with local, regional, and national

regulations.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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